Cas no 16387-55-6 (1,1-Diethoxyoct-2-yne)

• Product Name: 1,1-Diethoxyoct-2-yne
• CAS No: 16387-55-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 234421
• PubChem ID: 85389
• Update Time: 2025-04-19

1,1-Diethoxyoct-2-yne Chemical and Physical Properties

Names and Identifiers

• 1,1-Diethoxyoct-2-yne
• 1,1-DIETHOXY-2-OCTYNE
• Einecs 240-438-1
• 2-OCTYNAL DIETHYL ACETAL 98
• DTXSID30167670
• 16387-55-6
• 2-Octyne, 1,1-diethoxy-
• 1,1-diethoxy-oct-2-yne
• 1,1-Diethoxy-2-octyne #
• AKOS015913083
• YKXAYRBNHIHDSI-UHFFFAOYSA-N
• FT-0606110
• SCHEMBL7642174
• NS00025352

• Inchi： 1S/C12H22O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h12H,4-9H2,1-3H3
• InChI Key： YKXAYRBNHIHDSI-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCCCCC)OCC

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.881 g/mL at 25 °C(lit.)
• Boiling Point: 120-123 °C18 mm Hg(lit.)
• Flash Point: 209 °F
• Refractive Index: n20/D 1.436(lit.)
• PSA: 18.46
• Solubility: Not determined

1,1-Diethoxyoct-2-yne Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：